Cas no 2249592-82-1 (N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 2249592-82-1
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5820921
• PubChem ID: 138043154
• Update Time: 2025-10-30

N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide
• Z1663732266
• 2249592-82-1
• EN300-26687395

• Inchi： 1S/C13H11N3O2/c1-9-11(13(17)15-8-7-14)12(18-16-9)10-5-3-2-4-6-10/h2-6H,8H2,1H3,(H,15,17)
• InChI Key： ZAPLBJBWLUMQDW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(NCC#N)=O)C(C)=N1

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide

Comprehensive Analysis of N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide (CAS No. 2249592-82-1)

The compound N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide (CAS No. 2249592-82-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This 1,2-oxazole derivative, characterized by its cyanomethyl and phenyl substituents, exhibits intriguing chemical properties that make it a subject of interest for synthetic chemists and material scientists alike.

In the context of modern drug discovery, N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide represents a valuable scaffold for the development of novel therapeutic agents. The presence of both oxazole and carboxamide functional groups in its structure provides multiple sites for molecular interactions, potentially enabling binding to various biological targets. Recent studies have explored its utility as a building block for small molecule inhibitors, particularly in the field of kinase modulation, which remains a hot topic in cancer research and autoimmune disease treatment.

The synthetic versatility of CAS 2249592-82-1 has made it particularly relevant in the era of combinatorial chemistry and high-throughput screening. Researchers are increasingly interested in how this compound can serve as a precursor for heterocyclic compound libraries, especially given the growing demand for diverse chemical space exploration in drug discovery programs. Its 3-methyl-5-phenyl-1,2-oxazole core structure offers excellent potential for structure-activity relationship (SAR) studies, a crucial aspect of modern medicinal chemistry.

From a materials science perspective, the N-(cyanomethyl) modification of this oxazole carboxamide presents interesting possibilities for molecular engineering. The cyano group offers opportunities for further chemical transformations, making this compound valuable for creating functional materials with tailored properties. This aligns well with current research trends focusing on smart materials and molecular electronics, where precise control over molecular structure is paramount.

In analytical chemistry, 2249592-82-1 has shown promise as a chromatographic reference standard due to its distinctive UV absorption characteristics. The compound's stability under various analytical conditions makes it suitable for method development in HPLC and LC-MS applications, addressing the pharmaceutical industry's need for reliable quality control standards. This application has become particularly relevant with the increasing emphasis on analytical method validation in regulatory submissions.

The environmental fate and green chemistry aspects of N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide have also attracted research interest. With growing concerns about sustainable chemistry practices, studies have examined the compound's biodegradability and potential for green synthesis routes. These investigations contribute to the broader discussion of eco-friendly chemical production methods that minimize waste and energy consumption.

Recent advancements in computational chemistry have enabled more sophisticated studies of this compound's molecular properties. Quantum mechanical calculations and molecular docking simulations have provided insights into its electronic structure and potential pharmacophore features. Such computational approaches align with the pharmaceutical industry's shift toward in silico drug design to accelerate discovery timelines.

The compound's patent landscape reveals its importance in intellectual property protection for novel chemical entities. Several applications have claimed derivatives of 3-methyl-5-phenyl-1,2-oxazole-4-carboxamide for various therapeutic indications, reflecting its value in drug development pipelines. This intellectual property activity underscores the commercial potential of this chemical scaffold in the competitive pharmaceutical market.

From a regulatory perspective, CAS 2249592-82-1 has been the subject of safety assessments to determine its handling requirements and potential applications. These evaluations are crucial for researchers working under Good Laboratory Practice (GLP) guidelines and contribute to the compound's adoption in various research settings. The availability of comprehensive safety data facilitates its use in academic and industrial laboratories worldwide.

Looking forward, N-(cyanomethyl)-3-methyl-5-phenyl-1,2-oxazole-4-carboxamide continues to present exciting opportunities for interdisciplinary research. Its unique combination of chemical functionality and structural versatility positions it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and analytical method development. As research methodologies continue to advance, this compound will likely play an increasingly important role in scientific innovation across multiple disciplines.